Cas no 66489-68-7 (tris(Hexafluoroisopropyl)phosphate)

• Product Name: tris(Hexafluoroisopropyl)phosphate
• CAS No: 66489-68-7
• MF: C₉H₃O₄F₁₈P
• MW: 548.063
• CID: 3161892
• PubChem ID: 253662150
• Update Time: 2025-06-15

tris(Hexafluoroisopropyl)phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphorsaeure-tris[2,2,2-trifluor-1-(trifluormethyl)ethylester]
• Tris(1,1,1,3,3,3-hexafluoro-2-propyl) Phosphate
• phosphoric acid tris-(2,2,2-trifluoro-1-trifluoromethyl-ethyl) ester
• tris(1,1,1,3,3,3-hexafluoropropan-2-yl) phosphate
• tris(1,1,1,3,3,3-hexafluoro-propyl-oxy)-phosphine oxide
• Tris-(1,1,1,3,3,3-hexafluorpropoxy)-phosphat
• tris(hexafluoroisopropyl) phosphate
• Phosphoric Acid Tris(1,1,1,3,3,3-hexafluoro-2-propyl) Ester
• QLCATRCPAOPBOP-UHFFFAOYSA-N
• Tris(1,1,1,3,3,3-hexafluoroisopropyl) phosphate
• CS-0454729
• tri(hexafluoroisopropyl)phosphate
• MFCD28137355
• SY055403
• T72802
• SCHEMBL2992863
• tris(1,1,1,3,3,3-hexafluoro-2-propyl)phosphate
• T3041
• 66489-68-7
• Tris(1,1,1,3,3,3-hexafluoroisopropyl)?phosphate
• tris(Hexafluoroisopropyl)phosphate

• MDL： T162664
• Inchi： InChI=1S/C9H3F18O4P/c10-4(11,12)1(5(13,14)15)29-32(28,30-2(6(16,17)18)7(19,20)21)31-3(8(22,23)24)9(25,26)27/h1-3H
• InChI Key： QLCATRCPAOPBOP-UHFFFAOYSA-N
• SMILES： C(C(F)(F)F)(C(F)(F)F)OP(=O)(OC(C(F)(F)F)C(F)(F)F)OC(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 547.94800
• Monoisotopic Mass: 547.9481525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Melting Point: 32°C(lit.)
• Boiling Point: 72°C/12mmHg(lit.)
• PSA: 54.57000
• LogP: 6.62390

tris(Hexafluoroisopropyl)phosphate Security Information

• Storage Condition：0-10°C

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Other Chemical Reagents
• Material Chemicals Electrical Materials

Additional information on tris(Hexafluoroisopropyl)phosphate

Tris(Hexafluoroisopropyl)phosphate (CAS No. 66489-68-7): An Overview of Its Properties, Applications, and Recent Research

Tris(hexafluoroisopropyl)phosphate (TFP), with the CAS number 66489-68-7, is a highly specialized compound that has gained significant attention in the fields of chemistry, materials science, and pharmaceuticals. This compound is characterized by its unique chemical structure, which consists of three hexafluoroisopropyl groups attached to a central phosphate moiety. The combination of fluorine atoms and the phosphate group imparts TFP with a range of desirable properties, making it a valuable component in various applications.

One of the most notable properties of tris(hexafluoroisopropyl)phosphate is its exceptional thermal stability. This characteristic is crucial for applications that require high-temperature environments, such as in the synthesis of advanced polymers and coatings. The presence of fluorine atoms significantly enhances the thermal stability by reducing the reactivity of the compound and increasing its resistance to decomposition. This makes TFP an ideal choice for formulating materials that need to maintain their integrity under extreme conditions.

In addition to its thermal stability, tris(hexafluoroisopropyl)phosphate exhibits excellent chemical inertness. This property is particularly important in pharmaceutical applications where the compound is used as a stabilizer or additive in drug formulations. The chemical inertness ensures that TFP does not react with other components in the formulation, thereby maintaining the stability and efficacy of the final product. Recent studies have also explored the use of TFP in drug delivery systems, where its inertness and compatibility with biological tissues make it a promising candidate for enhancing drug bioavailability and reducing side effects.

The solubility characteristics of tris(hexafluoroisopropyl)phosphate are another key aspect that contributes to its versatility. TFP is highly soluble in organic solvents such as acetone, dichloromethane, and dimethyl sulfoxide (DMSO). This solubility profile allows for easy incorporation into various formulations and processes, making it suitable for use in both laboratory-scale experiments and industrial-scale production. The ability to dissolve readily in organic solvents also facilitates its use in surface modification techniques, where it can be applied to create functional coatings with improved performance.

Tris(hexafluoroisopropyl)phosphate has been extensively studied for its potential applications in lithium-ion batteries. The compound's high ionic conductivity and thermal stability make it an attractive electrolyte additive. Research has shown that adding TFP to electrolyte solutions can enhance the cycling stability and rate performance of lithium-ion batteries. This improvement is attributed to the formation of a stable solid-electrolyte interphase (SEI) layer on the electrode surfaces, which helps to prevent side reactions and reduce capacity fade over time. As the demand for high-performance batteries continues to grow, particularly in electric vehicles and renewable energy storage systems, the role of TFP in electrolyte formulations is expected to become increasingly significant.

Beyond its applications in materials science and pharmaceuticals, tris(hexafluoroisopropyl)phosphate has also found use in analytical chemistry. Its unique spectral properties make it a valuable reference material for calibrating analytical instruments such as mass spectrometers and nuclear magnetic resonance (NMR) spectrometers. The well-defined chemical structure and high purity of TFP ensure accurate and reproducible results, which are essential for reliable analytical measurements.

The environmental impact of chemicals is a growing concern, and recent studies have focused on assessing the eco-toxicological properties of compounds like tris(hexafluoroisopropyl)phosphate. Preliminary findings suggest that TFP has low toxicity to aquatic organisms and does not bioaccumulate significantly in living tissues. These results indicate that TFP may have a relatively low environmental impact compared to other similar compounds, making it a more sustainable choice for various applications.

In conclusion, tris(hexafluoroisopropyl)phosphate (CAS No. 66489-68-7) is a versatile compound with a wide range of applications due to its unique chemical properties. Its thermal stability, chemical inertness, solubility characteristics, and potential environmental benefits make it an attractive choice for use in advanced materials, pharmaceuticals, battery technologies, and analytical chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in multiple scientific disciplines.